Cas no 571955-88-9 ((Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide)

• Product Name: (Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide
• CAS No: 571955-88-9
• MF: C₂₀H₁₄N₄O₃S₂
• MW: 422.480161190033
• CID: 6438121
• PubChem ID: 2097297
• Update Time: 2025-07-08

(Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 571955-88-9
• EN300-24995071
• 2-cyano-3-{4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}-N-(1,3-thiazol-2-yl)prop-2-enamide
• Z44359696
• (Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide

• Inchi： 1S/C20H14N4O3S2/c1-13-2-5-16(6-3-13)29-18-7-4-14(11-17(18)24(26)27)10-15(12-21)19(25)23-20-22-8-9-28-20/h2-11H,1H3,(H,22,23,25)/b15-10-
• InChI Key： JHBYAOPLNBSKDE-GDNBJRDFSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C=CC(/C=C(/C#N)\C(NC2=NC=CS2)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 422.05073267g/mol
• Monoisotopic Mass: 422.05073267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 165Ų

Additional information on (Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide

Introduction to Compound CAS No. 571955-88-9: (Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide

(Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS No. 571955-88-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a nitrophenyl moiety, and a thiazole ring, which collectively contribute to its potential biological activities and therapeutic applications.

The molecular structure of (Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide is highly versatile and can be synthesized through various chemical routes. One of the most common methods involves the condensation of a cyanoacrylate derivative with a substituted thiazole in the presence of a suitable catalyst. This synthesis strategy not only ensures high yields but also allows for the fine-tuning of the compound's properties by modifying the substituents on the phenyl and thiazole rings.

Recent studies have highlighted the potential of (Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The nitrophenyl moiety is believed to play a crucial role in these activities by modulating key signaling pathways involved in inflammation and cell proliferation.

In addition to its anti-inflammatory and anti-cancer properties, (Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound can effectively inhibit the growth of several pathogenic bacteria and fungi, making it a promising candidate for the development of new antimicrobial therapies. The thiazole ring is thought to contribute to this activity by disrupting microbial cell membranes and inhibiting essential enzymatic processes.

The pharmacokinetic properties of (Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as a therapeutic agent. Moreover, its low toxicity and high selectivity towards target cells make it an attractive candidate for further clinical development.

In preclinical studies, (Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide has demonstrated promising results in animal models of various diseases. For example, it has been shown to reduce inflammation in models of arthritis and to inhibit tumor growth in xenograft models of cancer. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human patients.

The structural complexity and multifunctional nature of (Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide make it an ideal candidate for drug discovery and development. Ongoing research is focused on optimizing its structure to enhance its biological activities while minimizing potential side effects. Computational methods such as molecular docking and virtual screening are being employed to identify key interactions between the compound and its biological targets.

In conclusion, (Z)-2-Cyano-3-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS No. 571955-88-9) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical science. As further studies continue to unravel its mechanisms of action and optimize its properties, this compound holds significant potential for the development of novel therapeutics to address unmet medical needs.